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Compound of Interest

Compound Name: Sch 42495

CAS No.: 136511-43-8

Cat. No.: B1681539 Get Quote

Executive Summary: Immediate Action Directives
Sch 42495 (CAS: 136511-43-8) is a potent, orally active Neutral Endopeptidase (NEP)

inhibitor.[1][2] Due to its biological activity and sulfur-containing moiety (mercaptoacetyl group),

it requires strict segregation from oxidative waste streams and must never be disposed of via

sanitary sewer systems.

Critical Disposal Codes:

Primary Disposal Method: High-Temperature Incineration (High BTU).

Waste Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).

Hazard Flags: Bioactive, Irritant, Potential Stench (Thiol-based).

Compound Profile & Risk Assessment
To ensure safe handling, researchers must understand the chemical logic dictating these

disposal procedures. Sch 42495 is an ethyl ester prodrug that hydrolyzes in vivo (and

potentially in aqueous waste streams) to its active di-acid form, Sch 42354.
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Property Data Operational Implication

Chemical Name
N-[2(S)-(mercaptoacetyl)-1-

oxo-3-phenylpropyl]-L-leucine

Contains Sulfur; potential for

strong odors (mercaptans) if

acidified or reduced.[2]

Molecular Formula C₂₀H₂₉NO₄S

Non-Halogenated. Do not mix

with Chloroform/DCM waste

unless necessary.

Bioactivity NEP Inhibitor (IC₅₀ ~8.3 nM)

High Potency.[2] Treat as a "P-

List" equivalent research

chemical; double containment

required.

Solubility DMSO, Ethanol

Organic solvents are the

primary vehicle for liquid

waste.

Stability Hydrolytically sensitive (Ester)

Avoid mixing with strong

acids/bases in waste

containers to prevent

uncontrolled hydrolysis and

heat generation.

Expert Insight: The presence of the mercaptoacetyl group (thiol) means this compound can form

disulfides upon oxidation. While not explosive, mixing high concentrations of Sch 42495 with

strong oxidizers (e.g., Nitric Acid, Peroxides) in a waste drum can generate significant heat and

sulfur dioxide gas. Strictly segregate from Oxidizing Waste.

Pre-Disposal Protocols: Spills & Deactivation
Before final disposal, immediate containment of spills or equipment contamination is required.
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A. Dry Spill (Powder)
Isolate: Evacuate the immediate area if dust is airborne.

PPE: Wear double nitrile gloves, lab coat, and a NIOSH-approved N95 or P100 respirator.

Containment: Do not dry sweep. Cover the spill with wet paper towels (dampened with water

or ethanol) to prevent aerosolization.

Cleanup: Scoop the wet material into a wide-mouth jar. Wipe the area with 10% Bleach

solution (oxidizes the thiol group, reducing odor and activity) followed by Ethanol.

B. Wet Spill (Solvent Solution)
Absorb: Use an inert absorbent (Vermiculite or Universal Spill Pads). Do not use paper

towels alone for large volumes (>10mL) as this increases surface area for evaporation.

Decontaminate: Wipe surface with 1N NaOH (promotes hydrolysis of the ester to the more

water-soluble, easier-to-clean acid form) followed by water.

Step-by-Step Disposal Workflow
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

guidelines for research chemicals.

Step 1: Waste Stream Identification
Determine the matrix of your waste.

Pure Solid: Unused powder or expired stock.

Liquid Waste: Solvent mother liquors (DMSO, Methanol, etc.).

Solid Waste: Contaminated gloves, pipette tips, weighing boats.

Step 2: Packaging & Labeling
Solids: Place in a clear, sealable bag or original vial. Place this inside a secondary container

(HDPE jar).
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Liquids: Collect in a dedicated "Non-Halogenated Organic" carboy.

Crucial: If the solution contains >5% water, check pH. Neutralize (pH 6-8) before adding to

organic waste drums to prevent drum corrosion.

Labeling: Tag with "Hazardous Waste - Bioactive NEP Inhibitor." Explicitly list "Sch 42495"

and "DMSO" (or relevant solvent).

Step 3: Final Disposal
Transfer to your facility's Environmental Health & Safety (EHS) collection point.

Method: Fuel Blending / Incineration.

Prohibition: Do not autoclave (heat may volatilize sulfur compounds). Do not drain dispose.

[3]

Visual Decision Tree (Logic Flow)
The following diagram outlines the decision logic for disposing of Sch 42495 based on its

physical state and solvent matrix.
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Caption: Operational logic flow for segregating Sch 42495 waste streams to ensure compliant

incineration.

Regulatory & Compliance Context
While Sch 42495 is often classified as "Research Use Only" (RUO), it falls under the

"Presumed Hazardous" category in most EHS protocols due to its pharmacological potency.

RCRA Classification: If discarded as a pure commercial chemical product, it does not have a

specific "P" or "U" list code. However, it is regulated as D001 (Ignitable) if in flammable

solvents, or generally as Hazardous Waste due to toxicity characteristics.

EPA Guidelines: The EPA strictly regulates the disposal of thiol-containing organic

compounds to prevent environmental release of sulfur/nitrogen oxides [1].

Bioactive Handling: NIH guidelines for handling high-potency enzyme inhibitors suggest

treating them with the same rigor as cytotoxic agents regarding containment [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1681539?utm_src=pdf-body
https://www.benchchem.com/product/b1681539?utm_src=pdf-body
https://www.epa.gov/hwgenerators/managing-your-hazardous-waste-guide-small-businesses
https://osp.od.nih.gov/policies/biosafety-and-biosecurity-policy/nih-guidelines/
https://www.benchchem.com/product/b1681539?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/104866
https://www.benchchem.com/product/b1681539?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Sch-42495_(racemate).html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. SCH 42495 | TargetMol - 优米软件公司 [m.skykya.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Sch 42495: Proper Disposal & Handling Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681539#sch-42495-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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